4-chloro-N-[2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide

Specification

• CAS No.: 450344-21-5
• Molecular Formula: C20H17ClN4O3S
• Molecular Weight: 428.89
• IUPAC Name: 4-chloro-N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide
• Standard InChI: InChI=1S/C20H17ClN4O3S/c1-11-4-3-5-17(12(11)2)24-19(14-9-29-10-16(14)23-24)22-20(26)13-6-7-15(21)18(8-13)25(27)28/h3-8H,9-10H2,1-2H3,(H,22,26)
• Standard InChI Key: SUJVYMKBRKZWSX-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)N2C(=C3CSCC3=N2)NC(=O)C4=CC(=C(C=C4)Cl)[N+](=O)[O-])C

Introduction

Molecular Formula

The molecular formula for this compound is $C_{20}H_{17}ClN_4O_3S$.

Key Features

• Functional Groups: Nitro (-NO$_2$), amide (-CONH-), chloro (-Cl).

• Aromaticity: Both the benzamide and thienopyrazole rings exhibit aromaticity, contributing to its stability.

• Lipophilicity: The presence of hydrophobic groups like methyl and chloro enhances its lipophilic character.

Synthesis

Although specific synthesis protocols for this exact compound are not directly available in the referenced materials, general methods for constructing similar thienopyrazole-benzamide derivatives involve:

• Formation of the Thienopyrazole Core:

  • Starting from thiophene derivatives, cyclization with hydrazine or substituted hydrazines yields pyrazole-fused thiophenes.

• Functionalization:

  • Introduction of the 2,3-dimethylphenyl group via nucleophilic substitution or coupling reactions.

  • Chlorination at the benzamide ring's 4-position using reagents like phosphorus oxychloride (POCl$_3$) or sulfuryl chloride (SO$_2$Cl$_2$).

  • Nitration at the 3-position using a mixture of nitric acid and sulfuric acid under controlled conditions.

• Amide Bond Formation:

  • Coupling of the functionalized thienopyrazole with 4-chloro-3-nitrobenzoic acid using coupling agents like carbodiimides (e.g., DCC or EDC).

General Reaction Scheme

$$\text{Thienopyrazole Derivative} + \text{4-Chloro-3-nitrobenzoic Acid} \xrightarrow{\text{DCC/EDC}} \text{Target Compound}$$

Analytical Characterization

To confirm the structure and purity of such compounds, researchers typically employ:

• Nuclear Magnetic Resonance (NMR):

  • $^1H$ NMR and $^{13}C$ NMR provide information on hydrogen and carbon environments.

  • Aromatic protons in benzamide and thienopyrazole rings exhibit characteristic chemical shifts.

• Mass Spectrometry (MS):

  • High-resolution MS confirms molecular weight and fragmentation patterns.

• Infrared Spectroscopy (IR):

  • Identifies functional groups through characteristic absorption bands (e.g., C=O stretch for amides around 1650 cm$^{-1}$, NO$_2$ stretch near 1340–1550 cm$^{-1}$).

• Elemental Analysis:

  • Verifies the compound's empirical formula by determining percentages of C, H, N, Cl, O, and S.

Biological Significance

Compounds with similar structures have demonstrated diverse biological activities due to their ability to interact with enzymes or receptors via hydrogen bonding, hydrophobic interactions, or π-stacking. Potential applications include:

Antimicrobial Activity

• Nitrobenzamide derivatives often exhibit antibacterial or antifungal effects by disrupting microbial enzyme systems.

Anticancer Potential

• The combination of nitrobenzamides and heterocyclic scaffolds can interfere with cancer cell proliferation pathways.

Future Research Directions

To fully explore the potential of this compound:

• In Vitro Studies:

  • Evaluate antimicrobial activity against Gram-positive/Gram-negative bacteria.

  • Test anticancer efficacy against various cell lines.

• Molecular Docking:

  • Predict binding affinities with target enzymes like LOX or COX.

• Pharmacokinetics:

  • Assess solubility, stability, and bioavailability in simulated biological systems.

This comprehensive analysis highlights the chemical and biological significance of 4-chloro-N-[2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide, paving the way for further research into its synthesis optimization and therapeutic applications.